2-chloro-5-fluoro-N4-(3-pyridylmethyl)-4-pyrimidineamine

• CAS RN: 1141925-09-8
• Molecular Formula: C10H8ClFN4
• Molecular Weight: 238.65 g/mol
• IUPAC Name: 2-chloro-5-fluoro-N-(pyridin-3-ylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C10H8ClFN4/c11-10-15-6-8(12)9(16-10)14-5-7-2-1-3-13-4-7/h1-4,6H,5H2,(H,14,15,16)
• InChI Key: PPQUBODODLUKQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC2=NC(=NC=C2F)Cl

Description

2-chloro-5-fluoro-N4-(3-pyridylmethyl)-4-pyrimidineamine is a useful research compound. Its molecular formula is C10H8ClFN4 and its molecular weight is 238.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a manner analogous to the preparation of N4-(3,4-ethylenedioxyphenyl)-5-fluoro-N2-(3-hydroxyphenyl)-2,4-pyrimidinediamine, 3-pyridylmethylamine (162 mg, 1.5 mmol) and 2,4-dichloro-5-fluoropyrimidine (50 mg, 0.3 mmol) were reacted to give 2-chloro-5-fluoro-N4-(3-pyridylmethyl)-4-pyrimidineamine. Then 2-chloro-5-fluoro-N4-(3-pyridylmethyl)-4-pyrimidineamine and 3-aminophenol (200 mg, 1.83 mmol) reacted to give 5-fluoro-N2-(3-hydroxyphenyl)-N4-(3-pyridylmethyl)-2,4-pyrimidinediamine (40 mg, 43%). 1H NMR (CD3OD): δ 4.71 (s, 2H), 6.38 (ddd, J=0.9, 2.4 and 8.1 Hz, 1H), 6.88 (ddd, J=0.9, 2.1 and 8.1 Hz, 1H), 7.00 (t, J=8.1 Hz, 1H), 7.14 (t, J=2.4 Hz, 1H), 7.37 (dd, J=4.8 and 7.8 Hz, 1H), 7.73 (d, J=3.6 Hz, 1H), 7.87 (dt, J=2.1 and 7.5 Hz, 1H), 8.39 (dd, J=1.2 and 7.8 Hz, 1H), 8.57 (d, J=2.1 Hz, 1H); 19F NMR (282 MHz, CD3OD): δ −170.99; LCMS: ret. time: 8.82 min.; purity: 92.90%; MS (m/e): 312.05 (MH+).